Cas no 134997-91-4 (2-(3-oxo-4H-1,4-benzoxazin-6-yl)acetic acid)

• Product Name: 2-(3-oxo-4H-1,4-benzoxazin-6-yl)acetic acid
• CAS No: 134997-91-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• MDL: MFCD06659563
• CID: 1071940
• Update Time: 2025-06-17

2-(3-oxo-4H-1,4-benzoxazin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)acetic acid
• (3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)acetic acid
• 2-(3-Oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-acetic acid
• 2-(3-oxo-4H-1,4-benzoxazin-6-yl)acetic acid

• MDL： MFCD06659563
• Inchi： 1S/C10H9NO4/c12-9-5-15-8-2-1-6(4-10(13)14)3-7(8)11-9/h1-3H,4-5H2,(H,11,12)(H,13,14)
• InChI Key： BJCBIJULJONCMY-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=C(CC(=O)O)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 281-283°

2-(3-oxo-4H-1,4-benzoxazin-6-yl)acetic acid Security Information

• Hazard Category Code： 22-51
• Hazardous Material Identification：
• HazardClass：IRRITANT